4-(1-methyl-1H-imidazole-2-carbonyl)pyridine

• IUPAC Name: (1-methylimidazol-2-yl)-pyridin-4-ylmethanone
• InChI: InChI=1S/C10H9N3O/c1-13-7-6-12-10(13)9(14)8-2-4-11-5-3-8/h2-7H,1H3
• InChI Key: MRJAVKUPTREHLF-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1C(=O)C2=CC=NC=C2
• Molecular Formula: C10H9N3O
• DSSTOX Substance ID: DTXSID501235653
• Molecular Weight: 187.20 g/mol
• CAS No.: 30148-24-4

Description

“4-(1-methyl-1H-imidazole-2-carbonyl)pyridine” is a compound that contains an imidazole ring, which is a five-membered heterocyclic moiety possessing three carbon, two nitrogen, four hydrogen atoms, and two double bonds. Imidazole is also known as 1, 3-diazole and is an amphoteric in nature, showing both acidic and basic properties. It is a white or colorless solid that is highly soluble in water and other polar solvents.

Synthesis Analysis

Imidazole has become an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities. There are different examples of commercially available drugs in the market which contains 1, 3-diazole ring.

Molecular Structure Analysis

Imidazole contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole is a key component to functional molecules that are used in a variety of everyday applications. An emphasis has been placed on the bonds constructed during the formation of the imidazole. The utility of these methodologies based around the functional group compatibility of the process and resultant substitution patterns around the ring are described.

Physical and Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. It shows both acidic and basic properties. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Scientific Research Applications

Pharmacological Inhibitors

A significant application of imidazole and pyridine derivatives, akin to 4-(1-methyl-1H-imidazole-2-carbonyl)pyridine, is in the design of selective inhibitors for enzymes like p38 mitogen-activated protein (MAP) kinase. These enzymes are pivotal in mediating inflammatory responses through cytokine release. Research highlights the synthesis and activity studies of tri- and tetra-substituted imidazole scaffolds as selective p38 MAP kinase inhibitors, underscoring their potential in therapeutic intervention against inflammatory diseases (Scior, Domeyer, Cuanalo-Contreras, & Laufer, 2011).

Food Chemistry

The chemistry of this compound also extends to the realm of food toxicants, particularly in the formation and fate of processing-related toxicants like 2-Amino-1-methyl-6-phenylimidazo[4,5-b]pyridine (PhIP). Studies reveal the intricate balance between the Maillard reaction and lipid oxidation pathways in the formation and eventual elimination of such toxicants, highlighting the compound's relevance in understanding carcinogenic pathways in processed foods (Zamora & Hidalgo, 2015).

Optical Sensors

Another frontier for the application of imidazole-pyridine derivatives is in the development of optical sensors. These compounds, owing to their heterocyclic nature, are employed as recognition units in the synthesis of sensors for detecting various analytes. Their biological and medicinal significance, coupled with the ability to form coordination and hydrogen bonds, positions them as exquisite sensing materials for a range of applications (Jindal & Kaur, 2021).

Mechanism of Action

The derivatives of 1, 3-diazole show different biological activities. These activities are due to the broad range of chemical and biological properties of imidazole.

Safety and Hazards

The compound has several hazard statements including H315 - H317 - H319 - H400. Precautionary statements include P261 - P264 - P273 - P280 - P280 - P391. It is classified as Aquatic Acute 1 - Eye Irrit. 2 - Skin Irrit. 2 - Skin Sens. 1.

Future Directions

Imidazole has become an important synthon in the development of new drugs. There is a great importance of heterocyclic ring containing drugs. Therefore, there is a potential for the development of a new drug that overcomes the AMR problems.